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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzaldehyde

Cat. No.: B1590165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 3-Chloro-2-methylbenzaldehyde (CAS No. 874-27-1). Adherence to these

procedural guidelines is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Chloro-2-methylbenzaldehyde is a chemical that poses several hazards, including skin

irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4] It is harmful if

swallowed.[2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to minimize exposure and ensure personal safety.

Table 1: Personal Protective Equipment (PPE) for Handling 3-Chloro-2-methylbenzaldehyde
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or

NIOSH standards.[1][5]

To protect against splashes

and vapors that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves.

Butyl rubber or Viton® are

recommended for good to

excellent resistance against

aldehydes and halogenated

aromatic compounds.

Neoprene can also be

considered.[1] Always inspect

gloves before use and use

proper glove removal

technique.[5]

To prevent skin contact which

can cause irritation.[6]

Breakthrough times can vary

based on glove thickness,

chemical concentration, and

duration of contact.[7]

Body Protection

A lab coat or chemical-

resistant apron.[1] Impervious

clothing should be worn to

protect the skin.[5]

To protect the skin from

accidental splashes or spills.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[1] If ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

appropriate filter for organic

vapors is necessary.[1][5]

To prevent inhalation of vapors

which may cause respiratory

irritation.[6]

Note: No specific occupational exposure limits (e.g., PEL, TLV) have been established for 3-
Chloro-2-methylbenzaldehyde.[3] Therefore, it is crucial to handle this compound in a well-

ventilated area and use appropriate engineering controls to minimize potential exposure.

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 3-Chloro-2-methylbenzaldehyde is essential for

maintaining a safe laboratory environment.

Pre-Handling Checklist:

Verify Engineering Controls: Ensure a certified chemical fume hood is operational.

Assemble PPE: Gather all necessary PPE as specified in Table 1 and inspect for integrity.

Locate Safety Equipment: Confirm the location and accessibility of the nearest safety shower

and eyewash station.

Review Safety Data Sheet (SDS): Have the SDS for 3-Chloro-2-methylbenzaldehyde
readily available for reference.

Handling Protocol:

Transport: When moving the chemical, use a secondary container to prevent spills.

Dispensing: Carefully dispense the required amount within the chemical fume hood, avoiding

splashes.

Procedure: Conduct all work with 3-Chloro-2-methylbenzaldehyde within the fume hood to

minimize inhalation of vapors.

Avoid Contact: Prevent contact with skin and eyes.[5] Do not breathe vapors or mist.[1]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1] Clean the work area and any contaminated equipment.

Disposal Plan: Waste Management and
Decontamination
Proper disposal of 3-Chloro-2-methylbenzaldehyde and associated waste is critical to

prevent environmental contamination and comply with regulations. As a halogenated organic

compound, it is subject to specific disposal requirements.[8][9][10][11]
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Waste Segregation and Collection:

Chemical Waste: Collect all unused 3-Chloro-2-methylbenzaldehyde and solutions

containing it in a designated, properly labeled, and sealed hazardous waste container. The

container should be stored in a cool, dry, and well-ventilated area.[5]

Contaminated Materials: Any materials that come into contact with the chemical, such as

gloves, absorbent pads, and disposable labware, must be considered hazardous waste.

These items should be collected in a separate, clearly labeled waste container.

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with the chemical name and

associated hazards.

Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed

professional waste disposal service.[5]

Incineration: A chemical incinerator equipped with an afterburner and scrubber is a suitable

method for the disposal of this combustible material.[5][12]

Regulatory Compliance: All waste disposal activities must be conducted in accordance with

local, state, and federal regulations.[13]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Chloro-2-methylbenzaldehyde.
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Workflow for Handling 3-Chloro-2-methylbenzaldehyde
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Caption: Logical workflow for the safe handling and disposal of the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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